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Compound of Interest

Compound Name: 2-(Trifluoromethyl)pyrrolidine

Cat. No.: B1334242 Get Quote

Core Technical Data for 2-
(Trifluoromethyl)pyrrolidine
This document provides the fundamental molecular information for 2-
(trifluoromethyl)pyrrolidine, a key building block in medicinal chemistry and drug

development. The trifluoromethyl group often enhances metabolic stability and bioavailability of

pharmaceutical compounds.

Physicochemical Properties
The core molecular data for 2-(trifluoromethyl)pyrrolidine is summarized in the table below.

This data is essential for stoichiometric calculations, analytical characterization, and formulation

development.

Identifier Value Source

Molecular Formula C₅H₈F₃N [1][2][3]

Molecular Weight 139.12 g/mol [1][2][3]

Monoisotopic Mass 139.06088375 Da [1]

CAS Number 109074-67-1 [1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1334242?utm_src=pdf-interest
https://www.benchchem.com/product/b1334242?utm_src=pdf-body
https://www.benchchem.com/product/b1334242?utm_src=pdf-body
https://www.benchchem.com/product/b1334242?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_pyrrolidine
https://www.sigmaaldrich.com/TW/zh/product/aldrich/665622
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_pyrrolidine
https://www.sigmaaldrich.com/TW/zh/product/aldrich/665622
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_pyrrolidine
https://www.sigmaaldrich.com/TW/zh/product/aldrich/665622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The data presented corresponds to the neutral form of the molecule. The hydrochloride

salt ((±)-2-(Trifluoromethyl)Pyrrolidine Hydrochloride, CAS Number 868623-97-6) has a

molecular weight of 175.58 g/mol and a molecular formula of C₅H₈F₃N·HCl[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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